Cas no 887896-35-7 (N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• CAS No: 887896-35-7
• MF: C₂₉H₁₉ClN₂O₄
• MW: 494.925166368485
• CID: 6401696
• PubChem ID: 16814750
• Update Time: 2025-07-14

N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• AKOS024594405
• N-[2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl]-9H-xanthene-9-carboxamide
• N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• 887896-35-7
• N-(2-((4-chlorophenyl)carbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide
• F0666-1112
• 9H-Xanthene-9-carboxamide, N-[2-[[(4-chlorophenyl)amino]carbonyl]-3-benzofuranyl]-

• Inchi： 1S/C29H19ClN2O4/c30-17-13-15-18(16-14-17)31-29(34)27-26(21-9-3-6-12-24(21)36-27)32-28(33)25-19-7-1-4-10-22(19)35-23-11-5-2-8-20(23)25/h1-16,25H,(H,31,34)(H,32,33)
• InChI Key： HKUZYKCESNDXST-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3=CC=CC=C3OC=2C(NC2=CC=C(Cl)C=C2)=O)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 494.1033348g/mol
• Monoisotopic Mass: 494.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 644.4±55.0 °C(Predicted)
• pka: 11.25±0.70(Predicted)

Additional information on N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide

Comprehensive Overview of N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide (CAS No. 887896-35-7)

The compound N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide, identified by its CAS No. 887896-35-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining benzofuran and xanthene moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the presence of the 4-chlorophenyl group, which often enhances binding affinity in target interactions.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted drug delivery systems. N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide aligns with this trend, as its structural complexity suggests potential utility in modulating specific enzymatic pathways. For instance, the benzofuran core is frequently associated with anti-inflammatory and anticancer properties, while the xanthene derivative may contribute to fluorescence-based imaging applications.

The synthesis of CAS No. 887896-35-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key intermediates include 1-benzofuran-3-carboxylic acid and 9H-xanthene-9-carbonyl chloride, which are sequentially functionalized to construct the final product. This process highlights the compound's relevance in medicinal chemistry, where scaffold diversification is critical for optimizing pharmacokinetic profiles.

From a drug discovery perspective, N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide exemplifies the growing focus on heterocyclic compounds as privileged structures in lead optimization. Its dual functionality—combining a carbamoyl linker with a xanthene carboxamide tail—offers versatility in molecular design. Such features are increasingly explored in AI-driven drug development, where computational models predict binding modes against disease-specific targets like kinases or GPCRs.

Beyond therapeutics, this compound's fluorescence properties are of interest in bioimaging and diagnostic assays. The xanthene scaffold is renowned for its photostability, making derivatives like CAS No. 887896-35-7 candidates for probe development in cellular studies. Researchers are investigating its potential to track protein interactions or monitor metabolic processes in real time, addressing a key need in translational research.

Environmental and safety profiles of N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Recent studies explore solvent-free synthesis routes or biodegradable analogs to minimize ecological impact—a topic resonating with sustainable pharmaceutical trends.

In summary, CAS No. 887896-35-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications—spanning drug design, molecular imaging, and material science—underscore the compound's value in addressing contemporary challenges in life sciences. As interdisciplinary collaborations expand, this molecule may soon feature in breakthroughs aligning with global health priorities.